BENGHE Safety Operating Guide

Check Availability & Pricing

Comprehensive Safety and Handling Guide for
(s)-2-Bromo-pentane

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: (s)-2-Bromo-pentane

Cat. No.: B8253618

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with (s)-2-Bromo-pentane. The
following procedural guidance is designed to ensure safe laboratory operations and mitigate
risks associated with this chemical.

Hazard Identification and Immediate Precautions

(s)-2-Bromo-pentane is a highly flammable liquid and vapor that can cause skin and eye
irritation.[1][2][3] Vapors are heavier than air and may travel to an ignition source, causing a
flashback.[4][5][6] It is crucial to handle this chemical in a well-ventilated area, away from heat,
sparks, and open flames.[2][4][7]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[4][3]

¢ Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves. Gloves must be inspected prior to
use.[4][7]
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o Clothing: Wear fire/flame resistant and impervious clothing to prevent skin exposure.[7][8]
A lab coat is required.

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA-approved respirator.[7][8] A full-face respirator may be necessary in such
cases.[7]

Physicochemical and Safety Data

The following table summarizes key quantitative data for (s)-2-Bromo-pentane.

Property Value

Molecular Formula CsH11Br[4][9][10]

Molecular Weight 151.07 g/mol [4][10]

Appearance Colorless to yellow-colored liquid with a strong
odor[4][5]

Boiling Point 116-117 °C (240.8-242.6 °F)[1][2]

Melting Point -95.5 °C (-139.9 °F)[2]

Flash Point 20 °C (68 °F)[2]

Density 1.223 g/mL at 25°C[1]

Water Solubility Insoluble[4][5]

Vapor Density 5.2 (Air = 1)[4]

Vapor Pressure 20-21.3 mmHg at 25°C[1][5]

Operational Plan: Safe Handling and Storage

Handling:
o Work in a well-ventilated area or a chemical fume hood.[4][7]

» Keep away from all sources of ignition, including heat, sparks, open flames, and hot
surfaces.[2][4] No smoking.[7][11]
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Use non-sparking tools and explosion-proof equipment.[2][7]

Ground and bond containers when transferring material to prevent static discharge.[2][4]

Avoid contact with skin, eyes, and clothing.[4][8] Avoid inhalation of vapor or mist.[8]

Wash hands thoroughly after handling.[4][7]

Storage:

« Store in a designated "Flammables-area".[4][8]

» Keep containers tightly closed and store in a cool, dry, and well-ventilated place.[4][7]

o Store away from incompatible substances such as strong oxidizing agents, strong bases,
and acids.[2]

Emergency and Disposal Plans
Spill Response Protocol:
o Alert & Evacuate: Immediately alert others in the area and evacuate if necessary.[12]

e Remove Ignition Sources: Eliminate all nearby ignition sources (flames, sparks, hot
surfaces).[5][7]

o Ventilate: Ensure the area is well-ventilated.

» Don PPE: Wear the appropriate PPE as described in Section 2 before approaching the spill.
[12]

e Contain & Absorb: Cover the spill with an inert, non-combustible absorbent material like dry
sand or earth.[4][5] Work from the outside of the spill inward to prevent spreading.[13]

o Collect: Use non-sparking tools to scoop the absorbed material into a suitable, labeled, and
closed container for disposal.[5][7]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC107231000&countryCode=US&language=en
https://www.echemi.com/sds/2-bromopentane-pid_Seven2705.html
https://www.fishersci.com/store/msds?partNumber=AC107231000&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB6852720_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6852720_EN.htm
https://pim-resources.coleparmer.com/sds/73291.pdf
https://pim-resources.coleparmer.com/sds/73291.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6852720_EN.htm
https://www.echemi.com/sds/2-bromopentane-pid_Seven2705.html
https://m.chemicalbook.com/ProductMSDSDetailCB6852720_EN.htm
https://pim-resources.coleparmer.com/sds/73291.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6852720_EN.htm
https://www.echemi.com/sds/2-bromopentane-pid_Seven2705.html
https://www.fishersci.com/store/msds?partNumber=AC107231000&countryCode=US&language=en
https://ehs.cornell.edu/book/export/html/1097
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromopentane
https://www.echemi.com/sds/2-bromopentane-pid_Seven2705.html
https://ehs.cornell.edu/book/export/html/1097
https://m.chemicalbook.com/ProductMSDSDetailCB6852720_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromopentane
https://ehs.princeton.edu/chemical/spill/procedures
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromopentane
https://www.echemi.com/sds/2-bromopentane-pid_Seven2705.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8253618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Decontaminate: Clean the spill area with soap and water, collecting the rinse water for
disposal if the chemical is highly toxic.[12]

» Report & Restock: Report the spill to your supervisor and restock any used spill kit supplies.
[12][13]

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2][8]

» Skin Contact: Remove contaminated clothing immediately. Flush skin with plenty of water for
at least 15 minutes. Seek medical attention if irritation persists.[2][8]

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[8]

e Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[8]

Disposal Plan:

(s)-2-Bromo-pentane and its contaminated materials are considered hazardous waste.

Dispose of waste in accordance with all local, regional, and national regulations.[6]

Do not mix with other waste. Leave chemicals in their original containers if possible.[6]

Empty containers retain product residue and can be dangerous; they must be handled as if
they were full.[4][6]

Experimental Protocol: Williamson Ether Synthesis
This protocol details a representative SN2 reaction using (s)-2-Bromo-pentane.

Objective: To synthesize (R)-2-ethoxypentane from (s)-2-Bromo-pentane and sodium
ethoxide.
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Materials:

e (s)-2-Bromo-pentane

e Sodium ethoxide (NaOEt)

e Anhydrous ethanol (EtOH)

¢ Round-bottom flask with reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

» Drying agent (e.g., anhydrous MgSOa4)

e Rotary evaporator

Procedure:

o Setup: Assemble a clean, dry round-bottom flask with a magnetic stir bar and a reflux
condenser in a fume hood.

o Reagents: In the flask, dissolve sodium ethoxide in anhydrous ethanol under an inert
atmosphere (e.g., nitrogen or argon).

e Reaction: Slowly add (s)-2-Bromo-pentane to the stirred solution at room temperature.

» Reflux: Gently heat the reaction mixture to reflux using a heating mantle and maintain for the
prescribed time (e.g., 2-4 hours), monitoring the reaction progress by TLC or GC.

o Workup: After cooling to room temperature, quench the reaction by slowly adding water.

o Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with a
suitable organic solvent (e.g., diethyl ether) three times.

» Washing: Combine the organic extracts and wash with brine (saturated NaCl solution).
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» Drying: Dry the organic layer over an anhydrous drying agent like MgSOa.

 Purification: Filter off the drying agent and remove the solvent under reduced pressure using
a rotary evaporator. The resulting crude product can be further purified by distillation.

Chemical Handling Workflow

Caption: Logical workflow for the safe handling of (s)-2-Bromo-pentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8253618#personal-protective-equipment-for-
handling-s-2-bromo-pentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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